Pachydictyol A
Overview
Description
Pachydictyol A is a diterpenoid.
Scientific Research Applications
Antifouling Activity
Pachydictyol A, extracted from the brown alga Dictyota dichotoma, has demonstrated potent antifouling activity against the freshwater mollusk Limnoperna fortunei. This compound, alongside other minor diterpenoids like dictyoxide, has shown potential as a natural, non-toxic, and environmentally friendly additive in antifouling paints for submerged structures protection against L. fortunei (Siless et al., 2018).
Cytotoxic Effects and Antimicrobial Properties
Pachydictyol A has been identified in various marine brown algae, such as Dictyota dichotoma, and exhibits cytotoxic effects. It demonstrated weak antimicrobial properties and showed potential activity against the breast carcinoma tumor cell line, MCF7. This suggests its relevance in cancer research and potential antimicrobial applications (Abou-El-Wafa et al., 2013).
Chemical Defense in Marine Ecology
In marine ecosystems, pachydictyol A plays a crucial role in the chemical defense of certain seaweeds against herbivores. For example, it significantly reduces fish grazing in high concentrations and is involved in the ecological interactions between marine plants and herbivores (Hay et al., 1987).
Effects on Platelet Aggregation and Coagulation
In vitro studies on diterpenes from the Brazilian marine alga Dictyota menstrualis, including pachydictyol A, revealed their impact on platelet aggregation and plasma coagulation. This suggests their potential as candidates in anticoagulant therapy, indicating a significant biotechnological application in the medical field (Moura et al., 2014).
Modulation of Thrombin Inhibitors
Pachydictyol A's role as a thrombin inhibitor was explored through molecular modeling, highlighting its potential biotechnological application as an antithrombotic agent. This research underscores the importance of marine-derived compounds in developing new therapeutic agents (Pereira et al., 2017).
properties
CAS RN |
50299-47-3 |
|---|---|
Product Name |
Pachydictyol A |
Molecular Formula |
C20H32O |
Molecular Weight |
288.5 g/mol |
IUPAC Name |
(3aS,4R,5S,8aR)-3-methyl-5-[(2R)-6-methylhept-5-en-2-yl]-8-methylidene-3a,4,5,6,7,8a-hexahydro-1H-azulen-4-ol |
InChI |
InChI=1S/C20H32O/c1-13(2)7-6-8-14(3)18-12-9-15(4)17-11-10-16(5)19(17)20(18)21/h7,10,14,17-21H,4,6,8-9,11-12H2,1-3,5H3/t14-,17+,18+,19-,20-/m1/s1 |
InChI Key |
KFIZBQZEEKZCAT-RBUQIHAASA-N |
Isomeric SMILES |
CC1=CC[C@@H]2[C@@H]1[C@@H]([C@@H](CCC2=C)[C@H](C)CCC=C(C)C)O |
SMILES |
CC1=CCC2C1C(C(CCC2=C)C(C)CCC=C(C)C)O |
Canonical SMILES |
CC1=CCC2C1C(C(CCC2=C)C(C)CCC=C(C)C)O |
Other CAS RN |
50299-47-3 |
Origin of Product |
United States |
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